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Compound of Interest

Compound Name: 1-Ethoxy-2-propanol

Cat. No.: B074678 Get Quote

Technical Support Center: 1-Ethoxy-2-propanol
as a Solvent
Welcome to the technical support center for researchers, scientists, and drug development

professionals utilizing 1-Ethoxy-2-propanol in their experiments. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to address common issues

encountered with this solvent.

Frequently Asked Questions (FAQs)
Q1: My reaction is giving inconsistent yields and unexpected byproducts. What could be the

issue with my 1-Ethoxy-2-propanol?

Several factors related to the solvent could be contributing to these issues. The most common

culprits are the presence of peroxides, water contamination, or inherent impurities in the

solvent grade used. Peroxides can initiate unwanted side reactions, while water can interfere

with moisture-sensitive reagents.

Q2: I've heard that ethers can form explosive peroxides. Is this a concern with 1-Ethoxy-2-
propanol?

Yes, this is a critical safety concern. 1-Ethoxy-2-propanol can form unstable and potentially

explosive peroxides upon exposure to air and light.[1][2][3] It is crucial to test for the presence
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of peroxides, especially in older solvent containers or those that have been opened multiple

times.

Q3: How can I test for the presence of peroxides in my 1-Ethoxy-2-propanol?

A common qualitative test involves using potassium iodide. A positive test, indicating the

presence of peroxides, is the formation of a yellow to brown color. For more precise

measurements, quantitative methods are recommended.

Q4: My experiment is highly sensitive to water. Is 1-Ethoxy-2-propanol a suitable solvent?

While 1-Ethoxy-2-propanol is miscible with water, it is also hygroscopic, meaning it readily

absorbs moisture from the atmosphere.[4] For moisture-sensitive applications, it is essential to

use an anhydrous grade of the solvent and to handle it under an inert atmosphere.

Q5: What are the primary chemical incompatibilities of 1-Ethoxy-2-propanol?

1-Ethoxy-2-propanol can react violently with strong oxidizing agents.[3][5] It may also

generate flammable and/or toxic gases when combined with alkali metals, nitrides, and other

strong reducing agents.[2][3] It is incompatible with strong acids.[6]
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Troubleshooting workflow for water contamination.
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Data Presentation
Physical and Chemical Properties of 1-Ethoxy-2-
propanol

Property Value

Molecular Formula C5H12O2

Molecular Weight 104.15 g/mol [6][7][8]

Boiling Point 133 °C[1]

Melting Point -100 °C[1]

Flash Point 38.5 °C (101.3 °F)[8]

Density 0.898 g/mL[8]

Solubility in Water Miscible

Vapor Pressure 9.8 mmHg

Experimental Protocols
Protocol 1: Qualitative Test for Peroxides
Objective: To detect the presence of peroxides in 1-Ethoxy-2-propanol.

Materials:

1-Ethoxy-2-propanol sample

Potassium iodide (KI), 10% aqueous solution

Glacial acetic acid

Test tube

Procedure:

Add 1 mL of the 1-Ethoxy-2-propanol sample to a clean test tube.
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Add 1 mL of the 10% potassium iodide solution.

Add a few drops of glacial acetic acid and mix thoroughly.

Observe the color of the solution. A yellow to brown color indicates the presence of

peroxides. The intensity of the color is roughly proportional to the peroxide concentration.

Protocol 2: Purification of 1-Ethoxy-2-propanol by
Distillation
Objective: To remove non-volatile impurities and reduce water content from 1-Ethoxy-2-
propanol.

Materials:

1-Ethoxy-2-propanol (technical grade)

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Boiling chips or magnetic stirrer

Heating mantle

Procedure:

Assemble the distillation apparatus in a fume hood. Ensure all glassware is dry.

Add the 1-Ethoxy-2-propanol to the round-bottom flask, filling it to no more than two-thirds

of its volume.

Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

Begin heating the flask gently with the heating mantle.

Collect the fraction that boils at the expected boiling point of 1-Ethoxy-2-propanol
(approximately 133 °C).
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Discard the initial and final fractions, as they are more likely to contain volatile impurities and

water, respectively.

Store the purified solvent in a tightly sealed, amber glass bottle over molecular sieves to

maintain its dryness.

Disclaimer: Always consult the Safety Data Sheet (SDS) for 1-Ethoxy-2-propanol before

handling and performing any experimental procedures. The information provided here is for

guidance and should be adapted to your specific laboratory conditions and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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